Cas no 2034389-47-2 (4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one)

• Product Name: 4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
• CAS No: 2034389-47-2
• MF: C₁₅H₁₇ClN₂O₄S₂
• MW: 388.889480352402
• CID: 5378590
• PubChem ID: 86265639
• Update Time: 2025-08-03

4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one
• 4-({1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,6-dimethyl-1,2-dihydropyridin-2-one
• 4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
• 2034389-47-2
• AKOS024571919
• F6473-9418

• Inchi： 1S/C15H17ClN2O4S2/c1-10-7-12(8-14(19)17(10)2)22-11-5-6-18(9-11)24(20,21)15-4-3-13(16)23-15/h3-4,7-8,11H,5-6,9H2,1-2H3
• InChI Key： JBASDLBOSBMWEV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCC(C1)OC1=CC(N(C)C(C)=C1)=O)(=O)=O

Computed Properties

• Exact Mass: 388.0318271g/mol
• Monoisotopic Mass: 388.0318271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on 4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

Introduction to 4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one (CAS No. 2034389-47-2)

4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one (CAS No. 2034389-47-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a pyridinone core functionalized with a sulfonylated pyrrolidine moiety and an aromatic chlorothiophene group. The presence of multiple reactive sites in its molecular structure makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is particularly noteworthy due to its potential biological activity. The sulfonyl group, attached to a pyrrolidine ring, is known to enhance binding affinity and selectivity in protein interactions, which is a critical factor in the design of novel therapeutic agents. Additionally, the chlorothiophene component introduces unique electronic properties that can modulate the compound's pharmacokinetic behavior. These features collectively position this molecule as an attractive scaffold for developing innovative treatments against various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one with target proteins with high precision. Studies have shown that this compound can interact with enzymes and receptors involved in critical biological pathways, such as inflammation and cell proliferation. The ability to modulate these pathways holds promise for the development of therapeutics that exhibit improved efficacy and reduced side effects compared to existing medications.

The synthesis of 4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one represents a significant achievement in synthetic organic chemistry. The multi-step reaction sequence involves the strategic installation of functional groups while maintaining regioselectivity and stereochemical integrity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the complex framework of this molecule. These synthetic methodologies not only highlight the versatility of modern organic synthesis but also pave the way for scalable production processes.

In vitro studies have begun to elucidate the pharmacological profile of 4-( (1 - ((5 - chlorothiophen - 2 - yl ) sulfonyl ) pyrrolidin - 3 - yl ) oxy ) - 1 , 6 - dimethylpyridin - 2 ( 1 H ) - one, revealing its potential as an inhibitor of key enzymes implicated in diseases such as cancer and neurodegeneration. For instance, preliminary data suggest that this compound can inhibit the activity of tyrosine kinases, which are overexpressed in many solid tumors. Furthermore, its interaction with other signaling molecules has been explored, indicating broad therapeutic applicability.

The pharmacokinetic properties of 4-( (1 - ((5 - chlorothiophen - 2 - yl ) sulfonyl ) pyrrolidin - 3 - yl ) oxy ) - 1 , 6 - dimethylpyridin - 2 ( 1 H ) - one are also under investigation. Preliminary pharmacokinetic studies indicate that the compound exhibits favorable solubility and metabolic stability, suggesting that it may have potential for oral administration. Additionally, its distribution patterns within biological systems have been examined using advanced imaging techniques, providing insights into its target tissues and excretion pathways.

The development of 4-( (1 - ((5 - chlorothiophen - 2 - yl ) sulfonyl ) pyrrolidin - 3 - yl ) oxy ) - 1 , 6 - dimethylpyridin - 2 ( 1 H ) - one into a clinical candidate is currently underway. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate laboratory findings into tangible therapeutic benefits. Preclinical studies are being designed to evaluate its safety profile and therapeutic efficacy in animal models before human trials can commence.

The impact of 4-( (1 - ((5 - chlorothiophen - 2 - yl ) sulfonyl ) pyrrolidin - 3 - yl ) oxy ) - 1 , 6 - dimethylpyridin - 2 ( 1 H ) - one extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding the mechanisms underlying various diseases and for identifying new drug targets. The structural complexity of this compound also inspires innovation in medicinal chemistry, driving the development of novel synthetic strategies and methodologies.

In conclusion,4-( (1 -( (5-chlorothiophen--2-ylsulfonyl)pyrrolidin--3-yll oxy)-- l ,6-dimethylpyridln--21H-one (CAS No .2034389--47--Z}) represents a promising entity in pharmaceutical research with multifaceted potential . Its intricate structure , coupled with preliminary evidence of biological activity , positions it as a compelling candidate for further exploration . As research progresses , this compound is expected to contribute significantly to our understanding of disease pathogenesis and the development of next-generation therapeutics .